A general phosphoric acid-catalyzed desymmetrization of meso-aziridines with silylated selenium nucleophiles†
Organic & Biomolecular Chemistry Pub Date: 2011-07-12 DOI: 10.1039/C1OB05837A
Abstract
The first example of meso-aziridine desymmetrization with selenium nucleophiles is reported. The reaction, promoted by VAPOL-hydrogen phosphate using
![Graphical abstract: A general phosphoric acid-catalyzed desymmetrization of meso-aziridines with silylated selenium nucleophiles](http://scimg.chem960.com/usr/1/C1OB05837A.jpg)
Recommended Literature
- [1] Facile hydrothermal synthesis of antibacterial multi-layered hydroxyapatite nanostructures with superior flexibility†
- [2] Correction: Magnetic control of cellular processes using biofunctional nanoparticles
- [3] Correction: Metabolomic profiling and biochemical evaluation of the follicular fluid of endometriosis patients
- [4] Spectrophotometric studies on pyridine nucleotide in photosynthetic cells and cellular material
- [5] Mechanism for formation of atmospheric Cl atom precursors in the reaction of dinitrogen oxides with HCl/Cl− on aqueous films†
- [6] Simple design to achieve red-to-near-infrared emissive cationic Ir(iii) emitters and their use in light emitting electrochemical cells†
- [7] Back cover
- [8] Structural study on inorganic/organic hybrid composite membranes
- [9] Structural evolution and electronic properties of neutral and anionic TiASil (A = Sc, Ti; l ≤ 12): relatively stable TiASi4 as a structural unit†
- [10] Two-dimensional porous nickel oxalate thin sheets constructed by ultrathin nanosheets as electrode materials for high-performance aqueous supercapacitors
![Organic & Biomolecular Chemistry](https://scimg.chem960.com/usr/1/OB020006.jpg)
Journal Name:Organic & Biomolecular Chemistry
Research Products
-
CAS no.: 123983-05-1
-
CAS no.: 133556-24-8
-
CAS no.: 135861-49-3